Cas no 62517-30-0 (Benzenamine, 4-(2-methyl-2-phenylpropoxy)-)

Benzenamine, 4-(2-methyl-2-phenylpropoxy)- structure
62517-30-0 structure
Product Name:Benzenamine, 4-(2-methyl-2-phenylpropoxy)-
CAS No:62517-30-0
MF:C16H19NO
MW:241.328164339066
CID:441908
PubChem ID:12634033
Update Time:2025-04-19

Benzenamine, 4-(2-methyl-2-phenylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-methyl-2-phenylpropoxy)-
    • 4-(2-methyl-2-phenylpropoxy)aniline
    • DTXSID60505122
    • GLLRNGJPGZMVCL-UHFFFAOYSA-N
    • 62517-30-0
    • SCHEMBL10776283
    • 4-(2,2-dimethyl-2-phenylethyloxy)aniline
    • Inchi: 1S/C16H19NO/c1-16(2,13-6-4-3-5-7-13)12-18-15-10-8-14(17)9-11-15/h3-11H,12,17H2,1-2H3
    • InChI Key: GLLRNGJPGZMVCL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.14677
  • Monoisotopic Mass: 241.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

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